![molecular formula C13H15NO5S B2468724 N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)cyclopropanesulfonamide CAS No. 2034329-54-7](/img/structure/B2468724.png)
N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)cyclopropanesulfonamide
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Description
N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)cyclopropanesulfonamide is a chemical compound that has been recently studied for its potential applications in scientific research. This compound has been found to possess unique properties that make it a promising candidate for various research applications.
Scientific Research Applications
Lewis Acid Catalyzed Annulations
Lewis acid-catalyzed annulations of donor-acceptor cyclopropanes, including sulfonamides, provide a methodology for constructing complex cyclic structures such as cyclopentene sulfonamides. This technique, involving Sc(OTf)3 catalysis, underscores the utility of cyclopropane derivatives in synthesizing structurally diverse and functionally rich molecules, potentially applicable to "N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)cyclopropanesulfonamide" (Mackay et al., 2014).
Synthesis of 2-Sulfonylbenzo[b]furans
The construction of 2-sulfonylbenzo[b]furans from trans-2-hydroxycinnamic acids and sodium sulfinates, mediated by CuCl2·2H2O/AgTFA, showcases a novel protocol for synthesizing furan derivatives. This approach highlights the potential for incorporating sulfonamide functionalities into furan rings, which could be relevant for derivatives like "this compound" (Li & Liu, 2014).
Catalytic Reduction of Biomass-Derived Furanic Compounds
The catalytic reduction of furfural and 5-hydroxymethylfurfural (HMF) to various products using heterogeneous catalysts involves reactions like hydrogenation and hydrogenolysis. This research into furan-based compounds' transformation can inform the functionalization and application of furan-containing sulfonamides in material science or as intermediates in synthesizing bio-based polymers (Nakagawa et al., 2013).
Enzymatic Synthesis of Biobased Polyesters
The enzymatic polymerization of 2,5-bis(hydroxymethyl)furan with various diacid ethyl esters showcases a green chemistry approach to synthesizing furan-based polyesters. This method emphasizes the potential of furan derivatives in creating renewable and sustainable materials, which might include applications for complex sulfonamide structures like the subject compound (Jiang et al., 2014).
properties
IUPAC Name |
N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]cyclopropanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO5S/c15-13(10-5-7-18-8-10,12-2-1-6-19-12)9-14-20(16,17)11-3-4-11/h1-2,5-8,11,14-15H,3-4,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEDCMKNXCMHOTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1S(=O)(=O)NCC(C2=COC=C2)(C3=CC=CO3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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